Cas no 140148-00-1 (methyl 1'-epiacarviosin)

• Product Name: methyl 1'-epiacarviosin
• CAS No: 140148-00-1
• MF: C₁₄H₂₅NO₈
• MW: 335.350205183029
• CID: 903018
• PubChem ID: 197426
• Update Time: 2025-04-19

methyl 1'-epiacarviosin Chemical and Physical Properties

Names and Identifiers

• methyl 1'-epiacarviosin
• (1S,2S,3R,6R)-6-[[(2R,3S,4S,5R,6S)-4,5-dihydroxy-6-methoxy-2-methyloxan-3-yl]amino]-4-(hydroxymethyl)cyclohex-4-ene-1,2,3-triol
• methyl 4,6-dideoxy-4-{[(1R,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino}-alpha-D-glucopyranoside
• 140148-00-1
• SCHEMBL5158956
• DTXSID80161244
• Methyl 1/'-epiacarviosin

• Inchi： 1S/C14H25NO8/c1-5-8(11(19)13(21)14(22-2)23-5)15-7-3-6(4-16)9(17)12(20)10(7)18/h3,5,7-21H,4H2,1-2H3/t5-,7-,8-,9-,10+,11+,12+,13-,14+/m1/s1
• InChI Key： KFHKERRGDZTZQJ-YMRGHLOJSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1C)N[C@@H]1C=C(CO)[C@H]([C@@H]([C@H]1O)O)O)O)O)OC

Computed Properties

• Exact Mass: 335.15801676g/mol
• Monoisotopic Mass: 335.15801676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.7
• Topological Polar Surface Area: 152Ų